N-(2-methoxyethyl)-3-{[2-(2-methylphenoxy)propanoyl]amino}benzamide

• Molecular Formula: C20H24N2O4
• Molecular Weight: 356.4 g/mol
• IUPAC Name: N-(2-methoxyethyl)-3-[2-(2-methylphenoxy)propanoylamino]benzamide
• InChI: InChI=1S/C20H24N2O4/c1-14-7-4-5-10-18(14)26-15(2)19(23)22-17-9-6-8-16(13-17)20(24)21-11-12-25-3/h4-10,13,15H,11-12H2,1-3H3,(H,21,24)(H,22,23)
• InChI Key: ZHKHWQDYLPOEJE-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1OC(C)C(=O)NC2=CC=CC(=C2)C(=O)NCCOC

Description

N-(2-methoxyethyl)-3-{[2-(2-methylphenoxy)propanoyl]amino}benzamide (referred to as Compound X) is a synthetic compound that has been extensively studied for its potential applications in scientific research. Compound X is a member of the benzamide family of compounds and is known to exhibit a range of biochemical and physiological effects. In We will also list future directions for research on this compound.

Mechanism of Action

The mechanism of action of Compound X is not fully understood, but it is believed to act as an inhibitor of certain enzymes and receptors in the body. It has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. It has also been shown to bind to and activate peroxisome proliferator-activated receptor gamma (PPARγ), which is a nuclear receptor involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
Compound X has been shown to exhibit a range of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, making it a potential candidate for cancer treatment. It has also been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes, suggesting that it may have potential applications in the treatment of metabolic disorders. Additionally, it has been shown to have neuroprotective effects in animal models of neurodegenerative diseases, making it a potential candidate for the treatment of these conditions.

Advantages and Limitations for Lab Experiments

One of the advantages of Compound X is its ability to exhibit a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields. It is also relatively easy to synthesize, making it accessible to researchers. However, one of the limitations of Compound X is its relatively low potency, which may limit its effectiveness in certain experiments.

Future Directions

There are several future directions for research on Compound X. One area of interest is its potential applications in cancer treatment. Further studies are needed to determine its effectiveness in different types of cancer and to optimize its dosing and delivery. Another area of interest is its potential applications in the treatment of metabolic disorders, such as diabetes. Further studies are needed to determine its effectiveness in animal models and to elucidate its mechanism of action. Additionally, further studies are needed to explore its potential applications in neurodegenerative diseases and to optimize its dosing and delivery for these conditions.

Synthesis Methods

Compound X is synthesized through a multi-step process that involves the reaction of several chemical compounds. The synthesis method involves the reaction of 2-methylphenol with propionyl chloride to form 2-(2-methylphenoxy)propanoic acid. This acid is then reacted with N-(2-methoxyethyl)amine to form the amide intermediate. Finally, the amide intermediate is reacted with 4-nitrobenzoyl chloride to form Compound X.

Scientific Research Applications

Compound X has been extensively studied for its potential applications in scientific research. It has been shown to exhibit a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields. Some of the areas where Compound X has been used include cancer research, neuroscience, and drug discovery.